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This technical support center provides troubleshooting guidance and answers to frequently
asked guestions regarding the performance overhead of the Temporal Key Integrity Protocol
(TKIP) encryption. The content is tailored for researchers, scientists, and drug development
professionals who may encounter network performance issues during data-intensive
experiments.

Frequently Asked Questions (FAQs)

Q1: What is TKIP and why is it still relevant for discussion?

Al: The Temporal Key Integrity Protocol (TKIP) is a wireless security protocol that was
introduced as a temporary replacement for the flawed Wired Equivalent Privacy (WEP)
protocol.[1][2] It was designed to work with legacy hardware that could not support the more
robust Advanced Encryption Standard (AES).[3] While now deprecated and considered
insecure, some older lab equipment or embedded systems may still use it, making it a relevant
topic when troubleshooting network performance in specialized research environments.[4][5]

Q2: What contributes to the performance overhead of TKIP?

A2: TKIP's performance overhead stems from several factors. It wraps the original WEP
encryption with additional security measures, which are computationally intensive for older
hardware.[6] Key contributors to this overhead include:
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o Per-Packet Key Mixing: TKIP dynamically generates a new 128-bit key for each data packet,
a process that consumes CPU cycles.[6][7]

» Message Integrity Check (MIC): TKIP includes a 64-bit MIC named "Michael" to prevent
packet forgery. This calculation adds to the processing load.[3]

» Increased Packet Size: TKIP adds 20 bytes of overhead to each 802.11 frame, which is
more than WEP (8 bytes) and WPA2-AES (16 bytes). This increase in packet size can
reduce effective bandwidth.[6][8]

o Replay Attack Prevention: A sequence counter is used to prevent replay attacks, requiring
the receiver to check the order of packets, adding a minor processing step.[3][9]

Q3: How does TKIP's performance compare to modern standards like AES?

A3: AES, the standard used in WPA2 and WPAZ3, is significantly more secure and faster than
TKIP.[4][10] While AES is computationally more complex, modern Wi-Fi hardware includes
dedicated processors for AES encryption, resulting in minimal CPU overhead and higher
throughput.[11][12] In contrast, TKIP's operations are often handled by software or firmware,
leading to greater performance degradation, especially at high data rates.[8][11]

Q4: Can using TKIP affect the maximum speed of my Wi-Fi network?

A4: Yes. Modern Wi-Fi standards like 802.11n and later will significantly throttle their speeds,
often down to the 802.11g maximum of 54 Mbps, if configured to use TKIP.[1][13] This is a
built-in compatibility measure to ensure the protocol functions correctly with older devices but
creates a severe performance bottleneck on modern networks.[1][13]

Troubleshooting Guide

Q1: My high-resolution imaging or data-logging instrument is experiencing slow data transfer
rates over a Wi-Fi connection. Could TKIP be the cause?

Al: Yes, this is a likely scenario. First, verify the security settings of the Wi-Fi network. If the
network is using a mode that includes TKIP (e.g., "WPA-PSK (TKIP)", "WPA/WPA2-PSK
(TKIP/AES)"), the network speed may be capped at 54 Mbps.[1] This is insufficient for many
high-throughput scientific applications.
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e Solution: Reconfigure your Wi-Fi access point to use "WPA2-PSK (AES)" or "WPA3"
exclusively. If the instrument's legacy Wi-Fi adapter does not support AES, consider a wired
Ethernet connection or a Wi-Fi adapter upgrade for the instrument.[5]

Q2: | am receiving "Weak Security” warnings on my devices when connecting to the lab
network. Is this related to performance?

A2: Yes, the "Weak Security" warning indicates that your network is using outdated and
insecure protocols like WEP or WPA with TKIP.[14][15] These older protocols not only pose a
security risk but are also linked to the performance issues described above, such as reduced
network speeds.[1] Addressing the security warning by upgrading to WPA2-AES or WPA3 will
also resolve the performance limitations.[13]

Q3: We have multiple instruments on the network. Why does the performance degradation
from TKIP seem worse when only one device is transmitting data at high speed?

A3: The security overhead from TKIP can become a bottleneck at high data rates. When a
single client is active, it can potentially saturate its connection, making the CPU cycles
consumed by TKIP a limiting factor.[8] When multiple clients are active, the bandwidth is
shared, and the data rate for each client decreases. At these lower individual data rates, the
encryption process is less likely to be the primary bottleneck.[8]

Q4: | switched my router from TKIP to AES, but a critical legacy device can no longer connect.
What should | do?

A4: This happens when an older device does not support the WPA2-AES standard.[16] You
have a few options, balancing security and functionality:

o Use a Mixed Mode (Not Recommended): Some routers offer a "WPA/WPA2-PSK
(TKIP/AES)" mixed mode for compatibility. However, this re-introduces the security
vulnerabilities and performance issues of TKIP and is strongly discouraged.[1][14]

« |solate the Legacy Device: The best practice is to create a separate, isolated network (a
different SSID) exclusively for the legacy device that uses TKIP. This network should be
firewalled from your main, secure network to prevent any potential security breaches from
spreading.
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o Upgrade the Device's Hardware: The most secure, long-term solution is to upgrade the Wi-Fi
adapter on the legacy device to one that supports WPA2-AES.

Quantitative Data on Performance Overhead

The following tables summarize data from a study on the performance overhead of various
802.11g security protocols. The overhead is presented as the percentage decrease in
throughput compared to an unsecured network.[8]

Table 1: Security Overhead for a Single Client (TCP)

Security Protocol Average Throughput Overhead (%)
(Mbps)

No Security 25.4

WEP-64 24.1 5.39%
WEP-128 23.72 7.08%
WPA-TKIP 23.26 9.20%
WPA-AES 24.26 4.69%
WPA2-AES 24.26 4.69%

Data sourced from a performance study on 802.11g networks.[8]

Table 2: Security Overhead for a Single Client (UDP)
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Security Protocol Average Throughput Overhead (%)
(Mbps)

No Security 22.88

WEP-64 20.86 8.82%

WEP-128 20.24 11.53%

WPA-TKIP 19.41 15.16%

WPA-AES 20.24 11.53%

WPA2-AES 20.32 11.18%

Data sourced from a performance study on 802.11g networks.[8]
Experimental Protocols
Methodology for Measuring Encryption Overhead

To quantify the performance impact of TKIP, a controlled experiment can be established. The
following protocol is based on methodologies described in academic performance analyses.[8]
[17]

1. Experimental Setup:
e Hardware:

o Server: A stable computer connected via Gigabit Ethernet to a wireless access point. (e.g.,
Intel P4 CPU 3.2GHz running Linux).[8]

o Client: A computer with the wireless card being tested. (e.g., Intel 1.7GHz running
Windows XP with a Linksys WPC54G card).[8]

o Access Point: A configurable 802.11g/n/ac access point capable of using different security
protocols (Unsecured, WEP, WPA-TKIP, WPA2-AES).

o Software:
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o Network Performance Tool: IPerf or Jperf is used to generate network traffic and measure
throughput.[8][17]

o Packet Analyzer (Optional): Wireshark can be used for deeper analysis of packet structure
and overhead.[17]

2. Procedure:

o Configure the access point to broadcast a specific SSID.

o Establish a baseline by configuring the security setting to "None" (unsecured).

e On the server, start the IPerf server process.

e On the client, use the IPerf client to connect to the server and perform a throughput test.

o For TCP tests: Run the test for a sustained period (e.g., 20 minutes) to allow the network
to stabilize. A standard IPerf command is sufficient.[8]

o For UDP tests: Specify a high bandwidth (e.g., 140 Mbps) and a packet size that
maximizes throughput (e.g., 1472 bytes) to ensure the network is saturated. Run for a
sustained period.[8]

» Record the average throughput from multiple runs.
o Repeat steps 2-5 for each security protocol to be tested: WEP, WPA-TKIP, and WPA2-AES.

» Calculate the performance overhead for each protocol as the percentage difference from the
unsecured baseline throughput.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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